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Compound of Interest

Compound Name: Octanedial

Cat. No.: B1618308

An In-Depth Technical Guide to Octanedial

CAS Number: 638-54-0 Molecular Formula: CsH1402

This technical guide provides a comprehensive overview of octanedial, a difunctional
aldehyde. Due to the limited availability of detailed public information, this document focuses
on its fundamental chemical identity, potential synthetic routes, and distinguishes it from the
more commonly documented compound, octanediol. This guide is intended for researchers,
scientists, and drug development professionals who may encounter this molecule.

Chemical and Physical Properties

Detailed experimental data on the physicochemical properties of octanedial are not readily
available in the public domain. The following table summarizes its basic molecular information.

Property Value

CAS Number 638-54-0
Molecular Formula CsH1402
Molecular Weight 142.20 g/mol
IUPAC Name Octanedial

Synthesis of Octanedial
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While specific, detailed experimental protocols for the synthesis of octanedial are scarce in
readily accessible literature, its formation can be inferred from established organic chemistry
principles. Two primary theoretical pathways for its synthesis include the ozonolysis of
cyclooctene and the oxidation of 1,8-octanediol.

Ozonolysis of Cyclooctene

Ozonolysis is a powerful method for cleaving carbon-carbon double bonds to form carbonyl
compounds. In theory, the reaction of ozone (Os) with cyclooctene would cleave the cyclic
alkene, yielding the linear difunctional octanedial upon a reductive workup.

Experimental Workflow: Ozonolysis of Cyclooctene

Caption: Theoretical workflow for the synthesis of octanedial via ozonolysis of cyclooctene.

Oxidation of 1,8-Octanediol

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic
synthesis. The di-primary alcohol, 1,8-octanediol, can theoretically be oxidized to form
octanedial. However, controlling the oxidation to prevent the formation of the corresponding
dicarboxylic acid (suberic acid) is a key challenge. It has been noted that in the selective mono-
oxidation of 1,8-octanediol to 8-hydroxyoctanal, octanedial can be a significant byproduct.

Logical Relationship: Oxidation of 1,8-Octanediol
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« To cite this document: BenchChem. [Octanedial CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618308#octanedial-cas-number-and-molecular-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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